N-(3-bromophenyl)-6-methoxy-9H-pyrimido[4,5-b]indol-4-amine

• Molecular Formula: C17H13BrN4O
• Molecular Weight: 369.2 g/mol
• IUPAC Name: N-(3-bromophenyl)-6-methoxy-9H-pyrimido[4,5-b]indol-4-amine
• InChI: InChI=1S/C17H13BrN4O/c1-23-12-5-6-14-13(8-12)15-16(19-9-20-17(15)22-14)21-11-4-2-3-10(18)7-11/h2-9H,1H3,(H2,19,20,21,22)
• InChI Key: CGDCJUNSPFHRTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2C(=NC=N3)NC4=CC(=CC=C4)Br

Description

N-(3-bromophenyl)-6-methoxy-9H-pyrimido[4,5-b]indol-4-amine is a useful research compound. Its molecular formula is C17H13BrN4O and its molecular weight is 369.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-6-methoxyindolo-[2,3-d]pyrimidine (107 mg, 0.37 mmol, 80% pure), 3-bromoaniline (0.15 mL, 1.4 mmol), N,N-dimethylacetamide (1 mL), and 1 drop of a solution of 2-propanol that is 8.5 molar in HCl is heated under N2 at 120° C. for 5 h. The solution is concentrated in vacuo to an oily solid that is triturated in 5% aqueous sodium bicarbonate. The solids are collected by filtration, then washed successively with H2O and EtOAc. The solids are warmed in a small volume of N,N-dimethylformamide and filtered. The filtrate is purified by thick layer silica gel chromatography eluting with 3:2 dichloromethane:EtOAc. The product band is collected and sonicated in EtOAc. The mixture is filtered and the filtrate is concentrated to a solid that is sonicated in MeOH. The solids are collected, washed with MeOH, and dried to give pure 4-(3-bromoanilino)-6-methoxyindolo[2,3-d]pyrimidine (39 mg, 28%) hydrated with 0.7 equivalent of H2O. 1H NMR (DMSO): δ11.99 (1H, br s, exchanges with D2O), 8.97 (1H, br s, exchanges with D2O), 8.44 (1H, s), 8.02 (1H, s), 7.91 (1H, d, J=2.4 Hz), 7.76 (1H, d, J=8.0 Hz), 7.42 (1H, d, J=8.7 Hz), 7.36-7.24 (2H, m), 7.08 (1H,dd, J=8.7, 2.2 Hz), 3.87 (3H, s).